Cas no 547756-20-7 (3-bromo-2-(bromomethyl)-6-chloropyridine)

• Product Name: 3-bromo-2-(bromomethyl)-6-chloropyridine
• CAS No: 547756-20-7
• MF: C₆H₄Br₂ClN
• MW: 285.363658905029
• MDL: MFCD11847157
• CID: 844786
• PubChem ID: 23249915
• Update Time: 2025-05-20

3-bromo-2-(bromomethyl)-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(bromomethyl)-6-chloropyridine
• 3-Bromo-2-bromomethyl-6-chloropyridine
• 3-Bromo-2-bromomethyl-6-chloro-pyridine
• AG-L-19370
• CTK5A2556
• KB-70498
• RP29926
• DTXSID50631545
• SCHEMBL1506464
• AKOS015969452
• J-511843
• EN300-395600
• DB-366036
• MFCD11847157
• 547756-20-7
• GKTDJOOQGUUJEM-UHFFFAOYSA-N

• MDL： MFCD11847157
• Inchi： 1S/C6H4Br2ClN/c7-3-5-4(8)1-2-6(9)10-5/h1-2H,3H2
• InChI Key： GKTDJOOQGUUJEM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CBr)Cl

Computed Properties

• Exact Mass: 282.83992
• Monoisotopic Mass: 282.83990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

3-bromo-2-(bromomethyl)-6-chloropyridine Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-bromo-2-(bromomethyl)-6-chloropyridine

Recent Advances in the Study of 3-Bromo-2-(bromomethyl)-6-chloropyridine (CAS: 547756-20-7) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-(bromomethyl)-6-chloropyridine (CAS: 547756-20-7) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Its unique structural features, characterized by multiple halogen substituents, make it a valuable scaffold for further chemical modifications and structure-activity relationship (SAR) studies.

Recent studies have focused on the synthetic utility of 3-bromo-2-(bromomethyl)-6-chloropyridine in the development of novel therapeutic agents. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a precursor for the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for the treatment of B-cell malignancies and autoimmune diseases. The researchers highlighted the compound's reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient diversification of the pyridine core.

In addition to its role in small molecule drug discovery, 3-bromo-2-(bromomethyl)-6-chloropyridine has shown promise in the development of covalent inhibitors. A recent study published in ACS Chemical Biology (2024) explored its use in designing irreversible inhibitors targeting cysteine residues in disease-relevant proteins. The electron-withdrawing effects of the halogen atoms were found to enhance the electrophilicity of the bromomethyl group, facilitating selective covalent bond formation with target proteins.

The compound's potential in agrochemical applications has also been investigated. A 2023 report in Pest Management Science described its incorporation into novel pyridine-based fungicides with improved activity against resistant strains of plant pathogens. The multiple halogen atoms contribute to enhanced lipophilicity and membrane permeability, which are crucial properties for effective agrochemicals.

From a safety and handling perspective, recent toxicological studies have provided important insights into the proper handling of 3-bromo-2-(bromomethyl)-6-chloropyridine. A 2024 publication in Chemical Research in Toxicology characterized its reactivity with biological nucleophiles and recommended specific safety protocols for laboratory use, particularly emphasizing the need for proper personal protective equipment due to its potential skin and eye irritation properties.

Looking forward, researchers anticipate that 3-bromo-2-(bromomethyl)-6-chloropyridine will continue to play a significant role in drug discovery efforts, particularly in the development of targeted covalent inhibitors and fragment-based drug design. Its unique combination of reactivity and stability makes it particularly valuable for exploring new chemical space in medicinal chemistry. Ongoing research is expected to further expand its applications in both pharmaceutical and agrochemical domains.